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Compound of Interest

Compound Name:
6-(Hydroxymethyl)morpholin-3-

one

Cat. No.: B1523583 Get Quote

This guide provides essential safety protocols and operational directives for the handling of 6-
(Hydroxymethyl)morpholin-3-one. As a trusted partner in your research, we aim to deliver

value beyond the product by ensuring you have the critical information to maintain a safe

laboratory environment. The following procedures are synthesized from established safety data

for structurally related compounds, including morpholine and morpholin-3-one, to provide a

robust framework for safe handling in the absence of a specific Safety Data Sheet (SDS) for 6-
(Hydroxymethyl)morpholin-3-one.

Hazard Assessment and Risk Mitigation
Understanding the potential hazards of 6-(Hydroxymethyl)morpholin-3-one is foundational to

safe handling. Based on data from analogous compounds, this chemical should be treated with

caution. The primary hazards are associated with its morpholine core structure.

Anticipated Hazards:

Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[1][2][3]

Skin Corrosion/Irritation: May cause skin irritation.[3][4][5]

Serious Eye Damage/Irritation: Poses a risk of serious eye irritation or damage.[3][4][6]

Respiratory Irritation: May cause respiratory irritation if inhaled.[3][4]
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Given these potential risks, a comprehensive personal protective equipment (PPE) strategy is

mandatory to prevent exposure.

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is contingent on the specific laboratory procedure being

performed. The following table outlines the recommended PPE for various operational

scenarios involving 6-(Hydroxymethyl)morpholin-3-one.
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Task Required PPE Specifications and Rationale

Routine Handling (e.g.,

weighing, preparing solutions)

• Lab coat• Safety glasses with

side shields• Chemical-

resistant gloves

Gloves: Nitrile or neoprene

gloves are recommended to

prevent skin contact.[1] Always

check for tears or holes before

use.Eye Protection: Protects

against accidental splashes.

Heating or Generating

Aerosols

• Lab coat• Chemical splash

goggles• Chemical-resistant

gloves• Fume hood

Eye Protection: Goggles

provide a complete seal

around the eyes, offering

superior protection from vapors

and splashes.Ventilation: A

certified chemical fume hood is

essential to control inhalation

exposure.[7][8]

Large-Scale Operations (>50g)

• Chemical-resistant apron

over lab coat• Face shield over

chemical splash goggles•

Chemical-resistant gloves

(consider double-gloving)•

Fume hood or ventilated

enclosure

Enhanced Protection: The

larger scale of the operation

increases the risk of significant

splashes and exposure,

necessitating enhanced body,

face, and hand protection.

Spill Cleanup

• Chemical-resistant coveralls•

Chemical-resistant gloves•

Chemical splash goggles•

Respirator with appropriate

cartridge

Full Body Protection: Essential

to prevent contact with a large

volume of the

chemical.Respiratory

Protection: Required to protect

against high concentrations of

vapors or aerosols that may be

present during a spill.

Step-by-Step Handling and Disposal Procedures
Adherence to a strict operational workflow is critical for minimizing risk. The following step-by-

step guide provides a clear and repeatable process for the safe handling and disposal of 6-
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(Hydroxymethyl)morpholin-3-one.

3.1. Preparation and Handling Workflow

Preparation

Handling

Disposal

Consult SDS for related compounds

Don appropriate PPE (see table)

Ensure fume hood is operational

Weigh and dispense in fume hood

Keep container tightly closed when not in use

Avoid generating dust or aerosols

Wash hands thoroughly after handling

Collect waste in a labeled, sealed container

Dispose of as hazardous chemical waste

Follow institutional and local regulations
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Caption: Workflow for handling 6-(Hydroxymethyl)morpholin-3-one.

3.2. Spill Response Protocol

In the event of a spill, immediate and correct action is crucial to prevent exposure and

contamination.

Evacuate: Immediately evacuate non-essential personnel from the affected area.

Ventilate: Increase ventilation in the area, if it is safe to do so.

Don PPE: Put on the appropriate PPE for spill cleanup as outlined in the table above.

Contain: For liquid spills, contain the spill with an inert absorbent material such as vermiculite

or sand.[9] For solid spills, carefully sweep up the material to avoid generating dust.[10]

Collect: Place the absorbed or swept material into a clearly labeled, sealed container for

hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials, including cleaning supplies and PPE, as

hazardous waste.[3]

Emergency Procedures
4.1. First Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[3][4]

Skin Contact: Immediately remove contaminated clothing.[9] Wash the affected area with

plenty of soap and water for at least 15 minutes.[3][4] Seek medical attention if irritation

persists.
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][4] Remove contact lenses if present and

easy to do.[3] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[11] Rinse the mouth with water.[3][11] Seek immediate

medical attention.

4.2. Fire Fighting Measures

While specific flammability data for 6-(Hydroxymethyl)morpholin-3-one is not available,

related compounds like morpholine are flammable.[7][12][13]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[9][11]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][12]

Logical Framework for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE based on the experimental procedure's risk level.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC460530250&countryCode=US&language=en
https://aksci.com/sds/2407EC_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC460530250&countryCode=US&language=en
https://www.chemicalbook.com/msds/morpholin-3-one.pdf
https://www.fishersci.com/store/msds?partNumber=AC460530250&countryCode=US&language=en
https://www.chemicalbook.com/msds/morpholin-3-one.pdf
https://www.benchchem.com/product/b1523583?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-9691-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE0MTN8YXBwbGljYXRpb24vcGRmfGFEbGxMMmcyWVM4NU1qTXpNRGcxTnpVNU5URTRMMU5FUWw4NU5qa3hYMGRDWDBWT0xuQmtaZ3w2ZWIyNGQ1ZWZlMTFjZTA4N2M1MWRmMzg1ZWU1ODA4MjMzNGM3ODc3ZDA2ZTY0MTY2YjYwZWZkZTU0ZWRjNjk1
https://www.carlroth.com/medias/SDB-9691-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzOTMyMDF8YXBwbGljYXRpb24vcGRmfGFEWmpMMmczTkM4NU1qTXpNRGcxTkRrM016YzBMMU5FUWw4NU5qa3hYMGxGWDBWT0xuQmtaZ3w0YjM0ZDJhYmE3OTg3MzZhMWY1MDNhZjA1MWY4YzJlNWNmZDgzM2UxOWY1M2RjZDAyMTE3MmU0NjA0YjdhYTJh
https://www.nbinno.com/article/water-treatment-agents/understanding-morpholine-properties-safety-and-purchasing-insights-wp
https://datasheets.scbt.com/sc-203142.pdf
https://www.chemicalbook.com/msds/morpholin-3-one.pdf
https://www.fishersci.com/store/msds?partNumber=AC460530250&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-9691-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzOTMyMDF8YXBwbGljYXRpb24vcGRmfGFEWmpMMmczTkM4NU1qTXpNRGcxTkRrM016YzBMMU5FUWw4NU5qa3hYMGxGWDBWT0xuQmtaZ3w0YjM0ZDJhYmE3OTg3MzZhMWY1MDNhZjA1MWY4YzJlNWNmZDgzM2UxOWY1M2RjZDAyMTE3MmU0NjA0YjdhYTJh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1523583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Assess Procedure

Small scale (<1g)?

Heating or aerosol generation?

Yes

Large scale (>50g)?

No

Standard PPE:
- Lab coat

- Safety glasses
- Gloves

No

Enhanced PPE:
- Standard PPE

- Chemical goggles
- Fume hood

Yes No

Maximum PPE:
- Enhanced PPE

- Face shield
- Apron
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Caption: Decision tree for PPE selection.

By implementing these safety and handling protocols, you can significantly mitigate the risks

associated with the use of 6-(Hydroxymethyl)morpholin-3-one in your research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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